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Compound of Interest

Compound Name: 4-Biphenylsulfonyl chloride

Cat. No.: B160332

Essential Safety and Handling Guide for 4-
Biphenylsulfonyl Chloride

For researchers, scientists, and drug development professionals, the safe handling of reactive
chemicals is paramount. This guide provides immediate, essential safety and logistical
information for 4-Biphenylsulfonyl chloride, including personal protective equipment (PPE)
recommendations, operational procedures, and disposal plans to ensure a safe laboratory
environment.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 4-Biphenylsulfonyl chloride is
provided in the table below.
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Property Value

(4-Biphenylyl)sulfonyl chloride, 4-
Synonyms (Chlorosulfonyl)biphenyl, 4-
Phenylbenzenesulfonyl chloride

Linear Formula CeHsCeHaSO2CI[1]
CAS Number 1623-93-4[1]
Molecular Weight 252.72[1][2]
Appearance Solid

Melting Point 103-108 °C

Hazard Identification and Personal Protective
Equipment (PPE)

4-Biphenylsulfonyl chloride is classified as a corrosive material that can cause severe skin
burns and eye damage.[3] It may also cause respiratory irritation. Therefore, strict adherence to
PPE guidelines is mandatory.

Hazard GHS Pictogram Signal Word Hazard Statements

H314: Causes severe
GHSO05[1] Danger[1] skin burns and eye
damage

Skin and Eye

Corrosion

H335: May cause

Respiratory Irritation - - ) S
respiratory irritation

EUHO014: Reacts with

Reactivity - -
water[1]

Recommended Personal Protective Equipment (PPE):
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Equipment

Specification

Eye/Face Protection

Chemical safety goggles or a full-face shield are
required.[4] Ensure compliance with OSHA's
eye and face protection regulations in 29 CFR
1910.133 or European Standard EN166.[3][5]

Skin Protection

Wear appropriate protective gloves and clothing
to prevent skin exposure.[3] An acid-resistant

lab coat should be worn.

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are
exceeded or if irritation or other symptoms are
experienced.[3][5] A dust mask of type N95 (US)
or type P3 (EN 143) respirator cartridges are

recommended.[1]

Operational Plan: Safe Handling and Disposal

Workflow

A systematic approach to handling and disposing of 4-Biphenylsulfonyl chloride is crucial to

minimize risks. The following workflow diagram outlines the key steps.
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Safe Handling and Disposal Workflow for 4-Biphenylsulfonyl Chloride
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Caption: Workflow for the safe handling and disposal of 4-Biphenylsulfonyl chloride.
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Experimental Protocol: Step-by-Step Handling Procedure
e Preparation:

o Before handling, ensure that an eyewash station and safety shower are close to the
workstation.[3][6]

o Don all required PPE as specified in the table above.
o Work exclusively within a certified chemical fume hood.[3][5][6]

o Keep the container tightly closed in a dry, cool, and well-ventilated place.[3] Avoid contact
with water or moist air.[3] Incompatible materials include bases, strong oxidizing agents,
alcohols, and acids.[3]

e Handling:

[e]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[3][5]

o

Wash hands and any exposed skin thoroughly after handling.[3][5]

[¢]

Do not eat, drink, or smoke when using this product.

[e]

Use this product only outdoors or in a well-ventilated area.[3][5]

» Disposal:
o Dispose of contents and container to an approved waste disposal plant.[3][5]
o Do not empty into drains.[3]

o Waste must be handled in accordance with local, state, and federal regulations.[4]
Chemical waste generators must consult local, regional, and national hazardous waste
regulations to ensure complete and accurate classification.[3][5]

Emergency Response Plan
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Immediate and appropriate action during an emergency is critical. The following diagram
outlines the necessary steps for various emergency scenarios.

Click to download full resolution via product page

Caption: Logical relationship of the emergency response plan.

First Aid Measures:
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 Inhalation: If inhaled, remove the victim to fresh air and keep at rest in a position comfortable
for breathing.[3] If breathing is difficult, give oxygen. If not breathing, give artificial respiration.
[3] Do not use mouth-to-mouth resuscitation.[2][3] Call a physician or poison control center
immediately.[3]

o Skin Contact: Take off immediately all contaminated clothing.[3] Rinse skin with
water/shower.[3] Wash off immediately with soap and plenty of water for at least 15 minutes.
[3] Call a physician immediately.[3]

o Eye Contact: Rinse cautiously with water for several minutes.[3] Remove contact lenses, if
present and easy to do.[3] Continue rinsing for at least 15 minutes.[3] Immediate medical
attention is required.[3]

 Ingestion: DO NOT induce vomiting.[2][3][5] Rinse mouth with water.[2][3] Never give
anything by mouth to an unconscious person.[2][3] Call a physician or poison control center
immediately.[5]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide fire
extinguisher.[2] CO2, dry chemical, dry sand, and alcohol-resistant foam are also suitable.[3]

o Specific Hazards: During a fire, irritating and toxic gases such as carbon monoxide, carbon
dioxide, sulfur oxides, and hydrogen chloride gas may be generated.[3]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 4-
Biphenylsulfonyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160332#personal-protective-equipment-for-handling-
4-biphenylsulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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